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Compound of Interest

Compound Name: Pigment Red 254

Cat. No.: B047050 Get Quote

Pigment Red 254: A Comprehensive Technical
Guide
CAS Number: 84632-65-5

Chemical Name: 3,6-Bis(4-chlorophenyl)-2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione

This technical guide provides an in-depth overview of Pigment Red 254 (PR 254), a high-

performance diketopyrrolopyrrole (DPP) pigment. It is intended for researchers, scientists, and

drug development professionals who require detailed technical information on this compound.

Chemical and Physical Properties
Pigment Red 254 is a synthetic organic pigment renowned for its brilliant, neutral red color and

exceptional fastness properties.[1][2] It belongs to the diketopyrrolopyrrole (DPP) class of

pigments, which are characterized by their excellent stability.[3] The chemical structure of

Pigment Red 254 features a bicyclic lactam core with two p-chlorophenyl groups.[4]

Table 1: General and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b047050?utm_src=pdf-interest
https://www.benchchem.com/product/b047050?utm_src=pdf-body
https://www.benchchem.com/product/b047050?utm_src=pdf-body
http://www.xcolorpigment.com/pigment-red-254.html
https://www.ispigment.com/pigment-red-254-no-migration-dpp-neutral-brilliant-red-254_p767.html
https://en.wikipedia.org/wiki/Diketopyrrolopyrrole_dye
https://www.benchchem.com/product/b047050?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1323591.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Chemical Formula C₁₈H₁₀Cl₂N₂O₂ [4][5][6]

Molecular Weight 357.19 g/mol [1][4][6]

CAS Number 84632-65-5 [1][4][5]

C.I. Name Pigment Red 254 [2]

C.I. Number 56110 [2][5][7]

Chemical Group Diketopyrrolopyrrole (DPP) [2][8][9]

Appearance Red Powder [5][10][11]

Hue Neutral, Brilliant Red [2][5]

Table 2: Physical and Thermal Properties

Property Value Source(s)

Density 1.5 - 1.60 g/cm³ [1][5][12]

Specific Surface Area 28 - 29 m²/g [9][12]

Oil Absorption 35 - 50 g/100g [1][9][12]

Moisture Content ≤ 1.5%

Water Soluble Matter ≤ 1.5%

pH Value 6.5 - 10 [9]

Heat Resistance Up to 300°C [2][4][8][9][12]

Boiling Point (Predicted) 672.5 ± 55.0 °C [5][7]

Flash Point 360.5°C [5]

Fastness and Resistance Properties
Pigment Red 254 exhibits outstanding resistance to light, weather, and various chemicals,

making it suitable for demanding applications such as automotive coatings and high-end
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industrial paints.[2][8][9]

Table 3: Fastness and Resistance Ratings

Property Rating Scale Source(s)

Light Fastness 8 1-8 (8=excellent) [1][4][5][8][9]

Weather Resistance Excellent - [2][4]

Water Resistance 5 1-5 (5=excellent) [1]

Oil Resistance 5 1-5 (5=excellent) [1]

Acid Resistance 5 1-5 (5=excellent) [1][2][12][13]

Alkali Resistance 5 1-5 (5=excellent) [1][2][13]

Solvent Resistance Excellent - [2][4][5]

Migration Resistance 5 1-5 (5=excellent)

Spectral Information
The spectral properties of Pigment Red 254 are crucial for its application in various fields,

including optoelectronics.[3]

Table 4: Spectral Data

Property Value Conditions Source(s)

Lambda max (λmax) 540.0 to 545.0 nm In H₂SO₄ [14]

Safety and Handling
Pigment Red 254 is considered to be of low toxicity.[15] However, as with any fine powder,

inhalation of dust should be avoided.[10][16] It is stable under normal conditions and does not

undergo hazardous polymerization.[10]

Table 5: Safety Information
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Aspect Information Source(s)

Toxicity
Virtually nontoxic after a single

ingestion or skin contact.
[16]

Irritation
Not irritating to the skin or

eyes.
[16]

Inhalation
May cause respiratory tract

irritation.
[10]

Stability
Stable under normal

temperatures and pressures.
[10]

Incompatibilities
Strong oxidizing and reducing

agents.
[10]

Hazardous Decomposition

Irritating and toxic fumes and

gases may be generated

during a fire.

[10]

Experimental Protocols
While specific experimental protocols were not detailed in the provided search results, the

determination of pigment properties generally follows standardized methods. For instance,

lightfastness is often evaluated using the Blue Wool Scale (ISO 105-B01), and heat stability is

typically tested by observing color changes in a given medium (e.g., HDPE) at elevated

temperatures for a specific duration.[2][5] Resistance to chemicals like acids and alkalis is

assessed by observing any bleeding or color change after exposure.[17]

Synthesis and Application Workflow
Pigment Red 254 is a member of the diketopyrrolopyrrole (DPP) family of pigments.[3] The

synthesis of DPP pigments generally involves the reaction of a succinate ester with an aromatic

nitrile in the presence of a strong base.
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Simplified DPP Pigment Synthesis

Succinate Ester

Reaction

Aromatic Nitrile Strong Base

Catalyst

DPP Pigment Core

Click to download full resolution via product page

Simplified synthesis of the DPP pigment core.

The application of Pigment Red 254 in a formulation, such as a paint or plastic, follows a

general workflow to ensure proper dispersion and performance.
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General Application Workflow

Pigment Dispersion
(Milling/Grinding)

Mixing

Binder System
(Resin, Solvent, etc.)

Quality Control
(Color, Viscosity)

Additives
(Dispersants, Stabilizers)

Final Product
(Paint, Plastic, Ink)

Click to download full resolution via product page

Generalized workflow for pigment application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pigment red 254|Fast Red DPP|CAS No.84632-65-5 [xcolorpigment.com]

2. ispigment.com [ispigment.com]

3. Diketopyrrolopyrrole dye - Wikipedia [en.wikipedia.org]

4. Pigment Red 254 | 84632-65-5 [chemicalbook.com]

5. pigment red 254 [chembk.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b047050?utm_src=pdf-body-img
https://www.benchchem.com/product/b047050?utm_src=pdf-custom-synthesis
http://www.xcolorpigment.com/pigment-red-254.html
https://www.ispigment.com/pigment-red-254-no-migration-dpp-neutral-brilliant-red-254_p767.html
https://en.wikipedia.org/wiki/Diketopyrrolopyrrole_dye
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1323591.htm
https://www.chembk.com/en/chem/pigment%20red%20254
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Pigment Red 254 | C18H10Cl2N2O2 | CID 174375 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. 84632-65-5 | CAS DataBase [m.chemicalbook.com]

8. vichem.vn [vichem.vn]

9. Pigment Red 254 – Diketopyrrolopyrrole Pigments – Ranbar P1610 [ranbarr.com]

10. cncolorchem.com [cncolorchem.com]

11. CAS 84632-65-5: Pigment Red 254 | CymitQuimica [cymitquimica.com]

12. alfa-chemistry.com [alfa-chemistry.com]

13. shop.kremerpigments.com [shop.kremerpigments.com]

14. Pigment Red 254 | 84632-65-5 | TCI AMERICA [tcichemicals.com]

15. Color Spotlight: Pyrrol Red (PR254) – Idyll Sketching [idyllsketching.com]

16. additivesforpolymer.com [additivesforpolymer.com]

17. admin.heubach.com [admin.heubach.com]

To cite this document: BenchChem. [Pigment Red 254 CAS number 84632-65-5 technical
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047050#pigment-red-254-cas-number-84632-65-5-
technical-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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